Cas no 5335-14-8 (3-(1,1,2-trichloroethylsulfanyl)imidazolidine-2,4-dione)

3-(1,1,2-trichloroethylsulfanyl)imidazolidine-2,4-dione structure
5335-14-8 structure
Product Name:3-(1,1,2-trichloroethylsulfanyl)imidazolidine-2,4-dione
CAS No:5335-14-8
MF:C8H18O2S2
MW:210.357320308685
CID:1582499
PubChem ID:220309
Update Time:2025-04-21

3-(1,1,2-trichloroethylsulfanyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(1,1,2-trichloroethylsulfanyl)imidazolidine-2,4-dione
    • 3-[(1,1,2-trichloroethyl)sulfanyl]imidazolidine-2,4-dione
    • AC1Q6GVI
    • AC1L2W77
    • CTK8D5992
    • AR-1F0340
    • 3-((1,1,2-Trichloroethyl)thio)hydantoin
    • Hydantoin, 3-((1,1,2-trichloroethyl)thio)-
    • Hydantoin, 3-((1,1,2-Trichloroethylthio))-
    • 3-[(1,1,2-trichloroethyl)sulfanyl]imidazolidine-2,4-dione; AC1Q6GVI; AC1L2W77; CTK8D5992; AR-1F0340; 3-((1,1,2-Trichloroethyl)thio)hydantoin; Hydantoin, 3-((1,1,2-trichloroethyl)thio)-; Hydantoin, 3-((1,1,2-Trichloroethylthio))-;
    • 1,3-BIS[(2-HYDROXYETHYL)THIO]BUTANE
    • 5335-14-8
    • NSC-2888
    • 2,2'-(Butane-1,3-diylbis(sulfanediyl))bis(ethan-1-ol)
    • NSC2888
    • starbld0003239
    • Inchi: 1S/C8H18O2S2/c1-8(12-7-4-10)2-5-11-6-3-9/h8-10H,2-7H2,1H3
    • InChI Key: IMUKMTAMDNNXIV-UHFFFAOYSA-N
    • SMILES: S(CCO)C(C)CCSCCO

Computed Properties

  • Exact Mass: 261.91395
  • Monoisotopic Mass: 210.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 8
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • Density: 1.143
  • Boiling Point: 382.8°C at 760 mmHg
  • Flash Point: 186°C
  • Refractive Index: 1.544
  • PSA: 49.41
  • LogP: 1.21600
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